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Compound of Interest

Compound Name: IMR-1

Cat. No.: B3489926

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

IMR-1 is a small molecule inhibitor of the Notch signaling pathway, a critical regulator of cellular

proliferation, differentiation, and apoptosis.[1][2] Aberrant Notch signaling is implicated in the

initiation and progression of various cancers, making it a compelling target for therapeutic

intervention.[1][3] IMR-1 exerts its inhibitory effect by disrupting the formation of the Notch

transcriptional activation complex.[3][4] Specifically, it prevents the recruitment of Mastermind-

like 1 (Maml1) to the complex on chromatin, leading to the attenuation of Notch target gene

transcription.[3][4][5] This novel mechanism of action distinguishes IMR-1 from other Notch

inhibitors like gamma-secretase inhibitors (GSIs).[4] These application notes provide detailed

protocols for the use of IMR-1 in both in vitro and in vivo research settings.
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Property Value Reference

Molecular Formula C15H15NO5S2 [6]

Molecular Weight 353.41 g/mol [7]

CAS Number 310456-65-6 [7]

IC50
26 μM (for Notch

transcriptional activation)
[7]

Solubility

Soluble in DMSO (up to 70

mg/mL) and Ethanol (up to 9

mg/mL with warming)

[7]

Storage

Store solid compound

desiccated at -20°C for up to 1

year. Stock solutions in DMSO

can be stored at -20°C for up

to 1 month.

Mechanism of Action: Notch Signaling Inhibition
IMR-1 specifically targets the assembly of the Notch Ternary Complex (NTC), which consists of

the Notch intracellular domain (NICD), the DNA binding protein CSL, and the coactivator

Maml1. By preventing Maml1 recruitment, IMR-1 effectively blocks the transcription of Notch

target genes such as HES1 and HEY1.[1][4] Unlike GSIs, IMR-1 does not affect the cleavage

of the Notch receptor and therefore does not alter the cellular levels of NICD.[1]
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Caption: IMR-1 mechanism of action in the Notch signaling pathway.

In Vitro Protocols
Cell Line Selection
The selection of appropriate cell lines is crucial for studying the effects of IMR-1. It is

recommended to use cell lines that have been established to be dependent on Notch signaling

for their growth and survival.[4]

Examples of Notch-Dependent Cell Lines:

OE33 (Esophageal Adenocarcinoma)[4]

786-0 (Renal Cell Carcinoma)[4]

Protocol 1: Colony Formation Assay
This assay is used to assess the effect of IMR-1 on the long-term proliferative capacity of cells.

[4]
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Materials:

Notch-dependent cancer cell lines (e.g., OE33, 786-0)

Complete cell culture medium

IMR-1 stock solution (in DMSO)

6-well plates

Crystal Violet staining solution (0.5% w/v in 25% methanol)

Phosphate-buffered saline (PBS)

Procedure:

Seed cells in 6-well plates at a low density (e.g., 500-1000 cells/well) and allow them to

attach overnight.

Treat the cells with varying concentrations of IMR-1 (e.g., 0, 5, 10, 25, 50 µM). A vehicle

control (DMSO) should be included.

Incubate the plates for 10-14 days, replacing the medium with fresh IMR-1 or vehicle every

2-3 days.

After the incubation period, wash the wells with PBS.

Fix the colonies with methanol for 15 minutes.

Stain the colonies with Crystal Violet solution for 20 minutes.

Gently wash the wells with water and allow them to air dry.

Count the number of colonies (a colony is typically defined as a cluster of ≥50 cells).

Quantify the results and express them as a percentage of the vehicle-treated control.
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Protocol 2: Chromatin Immunoprecipitation (ChIP)
Assay
This protocol is designed to demonstrate that IMR-1 inhibits the recruitment of Maml1 to the

promoter of a Notch target gene, such as HES1.[4]

Materials:

Notch-dependent cell lines

IMR-1 and vehicle (DMSO)

Formaldehyde (1%)

Glycine (125 mM)

Cell lysis buffer

Nuclear lysis buffer

Sonication equipment

Antibodies against Maml1, Notch1 (or NICD), and a negative control (e.g., IgG)

Protein A/G magnetic beads

Wash buffers

Elution buffer

Proteinase K

RNase A

DNA purification kit

Primers for the HES1 promoter and a control region

qPCR reagents and instrument
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Procedure:

Culture cells to ~80-90% confluency and treat with IMR-1 (e.g., 25 µM) or DMSO for the

desired time.

Cross-link proteins to DNA by adding formaldehyde directly to the culture medium to a final

concentration of 1% and incubating for 10 minutes at room temperature.

Quench the cross-linking reaction by adding glycine to a final concentration of 125 mM and

incubating for 5 minutes.

Harvest the cells and perform cell and nuclear lysis.

Shear the chromatin by sonication to obtain DNA fragments of 200-1000 bp.

Pre-clear the chromatin with protein A/G beads.

Incubate the chromatin overnight at 4°C with the specific antibodies (Maml1, Notch1, IgG).

Add protein A/G beads to capture the antibody-protein-DNA complexes.

Wash the beads to remove non-specific binding.

Elute the complexes from the beads and reverse the cross-links by incubating with

proteinase K.

Purify the DNA.

Perform qPCR using primers specific for the HES1 promoter. The results should show a

decrease in Maml1 occupancy at the HES1 promoter in IMR-1 treated cells compared to the

control, while Notch1 occupancy should remain unchanged.[1]
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Caption: Experimental workflow for Chromatin Immunoprecipitation (ChIP).
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In Vivo Protocols
Animal Models
Patient-derived xenograft (PDX) models are highly relevant for evaluating the anti-tumor

efficacy of IMR-1.[4]

Example Model:

Esophageal adenocarcinoma PDX models (e.g., EAC29, EAC47) in immunocompromised

mice.[4]

Protocol 3: In Vivo Efficacy Study
This protocol outlines the administration of IMR-1 to tumor-bearing mice to assess its effect on

tumor growth.

Materials:

Tumor-bearing mice (e.g., PDX models)

IMR-1

Vehicle solution (e.g., DMSO, PEG300, Tween80, ddH2O)[7]

Dosing syringes and needles

Calipers for tumor measurement

Animal scale

Procedure:

Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the animals into

treatment and control groups.

Prepare the IMR-1 dosing solution. A suggested formulation is to first dissolve IMR-1 in

DMSO, then add PEG300, followed by Tween80, and finally ddH2O.[7] The final solution

should be clear.
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Administer IMR-1 via intraperitoneal (i.p.) injection. A dose of 15 mg/kg has been shown to

be effective.[1][5]

The control group should receive the vehicle solution following the same schedule.

Dose the animals daily or as determined by preliminary toxicology studies. Treatment can be

continued for a period such as 24-28 days.[4][5]

Monitor tumor volume using calipers (Volume = 0.5 x Length x Width²) and body weight

regularly (e.g., 2-3 times per week).

Observe the animals for any signs of toxicity.[1]

At the end of the study, euthanize the animals and excise the tumors for further analysis

(e.g., histology, western blotting).

Pharmacokinetics
IMR-1 is metabolized in vivo to its more potent acid metabolite, IMR-1A.[4][8] IMR-1A has an

IC50 of 0.5 µM, representing a 50-fold increase in potency compared to the parent compound.

[8]

Parameter Route Dose Value Animal Model

IMR-1A T1/2

(half-life)
i.v. 2 mg/kg 2.22 h

Male C57BL/6

mice

IMR-1A CL

(clearance)
i.v. 2 mg/kg 7 mL/min/kg

Male C57BL/6

mice

IMR-1 Tmax i.p. 100 mg/kg 0.50 h
Male C57BL/6

mice

Data for IMR-1 administration, with pharmacokinetic parameters measured for its metabolite

IMR-1A.[4][8]

Safety and Toxicity
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In preclinical studies, IMR-1 has been shown to be well-tolerated. At a dose of 15 mg/kg, no

observable adverse effects, significant weight loss, or other visible signs of toxicity were

reported in mice.[1]

Disclaimer: This document is intended for research purposes only and does not constitute

medical advice. All experiments should be conducted in accordance with institutional and

national guidelines for animal care and use. Researchers should perform their own safety

assessments and optimization of protocols for their specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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